Ethyl 3-(5-Bromo-7-fluoro-3-indolyl)propanoate

• Molecular Formula: C13H13BrFNO2
• Molecular Weight: 314.15 g/mol
• IUPAC Name: ethyl 3-(5-bromo-7-fluoro-1H-indol-3-yl)propanoate
• InChI: InChI=1S/C13H13BrFNO2/c1-2-18-12(17)4-3-8-7-16-13-10(8)5-9(14)6-11(13)15/h5-7,16H,2-4H2,1H3
• InChI Key: DRRIBSGKBLEABE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=CNC2=C1C=C(C=C2F)Br

Description

The compound identified by the code “MFCD31977930” is a chemical substance with specific properties and applications. This compound is used in various scientific research fields due to its unique chemical structure and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “MFCD31977930” involves multiple steps, each requiring specific reagents and conditions. The exact synthetic route can vary, but typically involves the following steps:

Initial Reactants: The process begins with the selection of appropriate starting materials, which are chosen based on the desired chemical structure of the final compound.

Reaction Conditions: The reactions are carried out under controlled conditions, including specific temperatures, pressures, and pH levels. Catalysts may be used to enhance the reaction rate and yield.

Purification: After the reaction, the product is purified using techniques such as crystallization, distillation, or chromatography to remove any impurities.

Industrial Production Methods

In an industrial setting, the production of “MFCD31977930” is scaled up to meet demand. This involves:

Large-Scale Reactors: The reactions are conducted in large reactors that can handle significant volumes of reactants.

Automation: The process is often automated to ensure consistency and efficiency.

Quality Control: Rigorous quality control measures are implemented to ensure the purity and quality of the final product.

Chemical Reactions Analysis

Types of Reactions

“MFCD31977930” undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced form, often using reducing agents like hydrogen gas or metal hydrides.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

The reactions involving “MFCD31977930” typically use common reagents such as:

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substituting Agents: Halogens, alkylating agents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example:

Oxidation: Oxidized derivatives with additional oxygen atoms.

Reduction: Reduced forms with fewer oxygen atoms.

Substitution: New compounds with different functional groups.

Scientific Research Applications

“MFCD31977930” has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of materials, coatings, and other industrial products.

Mechanism of Action

The mechanism of action of “MFCD31977930” involves its interaction with specific molecular targets and pathways. The compound may:

Bind to Receptors: Interact with cellular receptors, triggering a cascade of biochemical events.

Inhibit Enzymes: Inhibit the activity of specific enzymes, affecting metabolic pathways.

Modulate Signaling Pathways: Influence signaling pathways, leading to changes in cellular functions.